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Compound of Interest

Tetraphenylantimony(V)
Compound Name:
methoxide

Cat. No.: B088660

Tetraphenylantimony(V) Methoxide: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known chemical properties of
Tetraphenylantimony(V) methoxide. Due to the limited availability of detailed experimental
data in publicly accessible literature, this document focuses on compiling the existing
information and providing a framework for future research.

Physicochemical Properties

Tetraphenylantimony(V) methoxide is a white powder. While extensive quantitative data is
not available, the fundamental physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 14090-94-9 [1]

Molecular Formula C25H230Sb [1]

Molecular Weight 477.20 g/mol [1]

Appearance White powder [1]

Melting Point 215-218 °C [1]
Synthesis

A detailed, peer-reviewed experimental protocol for the synthesis of Tetraphenylantimony(V)
methoxide is not readily available in the surveyed literature. However, a general approach to
the synthesis of related arylantimony(V) derivatives involves the reaction of a triarylantimony
dichloride with a sodium alkoxide. For instance, the synthesis of PhsSb(CI)(0O2C—CoHeN) was
achieved by reacting triphenylantimony dichloride with sodium 2-quinoline carboxylate, formed
in situ from 2-quinoline carboxylic acid and sodium methoxide in toluene.[2]

A plausible synthetic pathway for Tetraphenylantimony(V) methoxide could be the reaction of

Tetraphenylantimony(V) bromide with sodium methoxide.

Proposed Synthetic Workflow:
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Proposed Synthesis of Tetraphenylantimony(V) Methoxide

Tetraphenylantimony(V) bromide Sodium methoxide
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Caption: Proposed reaction scheme for the synthesis of Tetraphenylantimony(V) methoxide.

Spectroscopic Data

Specific, experimentally verified spectroscopic data for Tetraphenylantimony(V) methoxide,
including *H NMR, 13C NMR, Infrared (IR), and Mass Spectrometry (MS), are not available in
the reviewed literature. For related triphenylantimony(V) complexes, *H and 3C NMR have
been used for characterization.[3] The IR spectra of organoantimony compounds of the type
R3SbXz have also been studied.[4]

Reactivity

The reactivity of Tetraphenylantimony(V) methoxide is expected to be influenced by the
antimony-carbon and antimony-oxygen bonds.

Hydrolysis

Detailed experimental studies on the hydrolysis of Tetraphenylantimony(V) methoxide are
not available. Generally, metal alkoxides are susceptible to hydrolysis to form the
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corresponding hydroxide and alcohol. The hydrolysis of Tetraphenylantimony(V) methoxide
would likely yield Tetraphenylantimony(V) hydroxide and methanol.

Hydrolysis Pathway:

Proposed Hydrolysis of Tetraphenylantimony(V) Methoxide

Tetraphenylantimony(V) methoxide Water (H20)
Hydrolysis
Tetraphenylantimony(V) hydroxide Methanol

Click to download full resolution via product page

Caption: Postulated hydrolysis reaction of Tetraphenylantimony(V) methoxide.

Reactivity with Electrophiles and Nucleophiles

Specific studies on the reactivity of Tetraphenylantimony(V) methoxide with electrophiles and
nucleophiles have not been found. The methoxide group is generally a poor leaving group but
can be activated by protonation. The antimony center, being pentavalent, is relatively electron-
rich and could potentially interact with strong electrophiles.

Thermal Decomposition

There is no specific information on the thermal decomposition of Tetraphenylantimony(V)
methoxide in the available literature. The thermal decomposition of other organoantimony
compounds has been studied, and the products often result from the cleavage of the antimony-
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carbon bonds. For instance, the decomposition of tertiarybutyldimethylantimony proceeds via
homolysis followed by recombination and disproportionation reactions.[5] The thermal
decomposition of Tetraphenylantimony(V) methoxide would likely involve the breaking of the
Sb-Ph and Sb-OCHs bonds, but the specific products and mechanism remain to be determined
experimentally.

Decomposition Logic:

Conceptual Thermal Decomposition Pathway

Tetraphenylantimony(V) methoxide Heat (A)

Decomposition

Antimony-containing products Organic fragments
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Caption: General representation of the thermal decomposition of Tetraphenylantimony(V)
methoxide.

Future Research Directions

The lack of comprehensive data on Tetraphenylantimony(V) methoxide highlights several
key areas for future research:

» Development and optimization of a reliable synthetic protocol.
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e Thorough characterization using modern spectroscopic techniques (NMR, IR, MS, and X-ray
crystallography).

e Systematic investigation of its reactivity with various electrophiles and nucleophiles.
o Detailed studies on its hydrolysis and thermal decomposition pathways.

Such studies are essential for understanding the fundamental chemistry of this compound and
for evaluating its potential applications in various scientific and industrial fields, including drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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